Cas no 865545-30-8 (methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 865545-30-8
• MF: C₁₈H₁₄ClN₃O₅S
• MW: 419.838861942291
• CID: 6256150
• PubChem ID: 2104980
• Update Time: 2025-06-13

methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• 865545-30-8
• methyl (2E)-2-[(5-chloro-2-nitrobenzoyl)imino]-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• F1381-1609
• methyl 2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-1,3-benzothiazole-6-carboxylate
• (E)-methyl 2-((5-chloro-2-nitrobenzoyl)imino)-3-ethyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• AKOS024608399

• Inchi： 1S/C18H14ClN3O5S/c1-3-21-14-6-4-10(17(24)27-2)8-15(14)28-18(21)20-16(23)12-9-11(19)5-7-13(12)22(25)26/h4-9H,3H2,1-2H3/b20-18-
• InChI Key： MCAFLBHDBQEHMN-ZZEZOPTASA-N
• SMILES： ClC1C=CC(=C(C=1)C(/N=C1/N(CC)C2C=CC(C(=O)OC)=CC=2S/1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 419.0342694g/mol
• Monoisotopic Mass: 419.0342694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 130Ų

Additional information on methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Comprehensive Analysis of Methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-30-8)

The compound methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-30-8) is a structurally complex molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. With its unique benzothiazole core and nitrobenzoyl functional group, this compound exhibits intriguing chemical properties that make it a subject of interest for researchers exploring novel applications in material science and drug development.

One of the most frequently searched questions regarding this compound is: "What are the potential applications of methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate?" Recent studies suggest that derivatives of benzothiazole compounds have shown promise in various biomedical applications, particularly in the development of targeted therapies. The presence of both nitro and carboxylate groups in this molecule provides multiple sites for chemical modification, making it a versatile scaffold for further research.

The synthesis of CAS 865545-30-8 involves a multi-step process that typically begins with the formation of the benzothiazole ring system, followed by strategic functionalization. Researchers often inquire about "synthetic routes for methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate", as understanding these pathways is crucial for optimizing yield and purity. The compound's ethyl substituent and methyl ester group contribute to its overall stability and solubility profile, which are important considerations for practical applications.

In the context of current research trends, there's growing interest in "structure-activity relationships of benzothiazole derivatives". The imino linkage in methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate presents an interesting case study for molecular interactions, particularly in biological systems. Computational chemistry approaches are increasingly being employed to predict the behavior of such compounds, addressing common search queries like "molecular docking studies of CAS 865545-30-8".

The physical and chemical properties of 865545-30-8 are frequently discussed in research forums. Questions such as "solubility characteristics of methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate" and "spectroscopic data for CAS 865545-30-8" reflect the practical concerns of researchers working with this compound. The presence of both electron-withdrawing (nitro group) and electron-donating (ethyl group) substituents creates an interesting electronic environment that influences its reactivity.

From an analytical chemistry perspective, the characterization of methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods help address common questions about "structural confirmation of CAS 865545-30-8" and "purity assessment methods for benzothiazole derivatives". The compound's distinct spectral signatures make it relatively straightforward to identify in complex mixtures.

In the broader context of green chemistry initiatives, researchers are exploring "environmentally friendly synthesis of benzothiazole compounds", including methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate. This aligns with current trends toward sustainable chemical production and answers to queries about "green chemistry approaches for CAS 865545-30-8". The development of catalytic methods and alternative solvents for its preparation represents an active area of investigation.

The stability profile of 865545-30-8 under various conditions is another topic of practical importance. Frequently searched terms include "storage conditions for methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate" and "degradation pathways of benzothiazole derivatives". Understanding these aspects is crucial for ensuring the compound's integrity during research applications and potential commercial use.

Looking toward future directions, the scientific community continues to investigate "novel derivatives of methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate" with enhanced properties. This addresses the growing demand for specialized compounds in advanced materials and pharmaceutical research. The compound's structural features provide multiple opportunities for rational design of analogs with tailored characteristics.

In conclusion, methyl (2E)-2-(5-chloro-2-nitrobenzoyl)imino-3-ethyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 865545-30-8) represents a fascinating subject of study with diverse research implications. Its unique combination of functional groups and the benzothiazole core structure continue to inspire investigations across multiple scientific disciplines, answering both fundamental questions and practical challenges in modern chemistry.